molecular formula C12H13Cl2NO3 B8414022 4-(4-Chlorobutyryl)amino-2-chlorobenzoic acid methyl ester

4-(4-Chlorobutyryl)amino-2-chlorobenzoic acid methyl ester

Cat. No.: B8414022
M. Wt: 290.14 g/mol
InChI Key: UENODNOLVAUFTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Chlorobutyryl)amino-2-chlorobenzoic acid methyl ester is a useful research compound. Its molecular formula is C12H13Cl2NO3 and its molecular weight is 290.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13Cl2NO3

Molecular Weight

290.14 g/mol

IUPAC Name

methyl 2-chloro-4-(4-chlorobutanoylamino)benzoate

InChI

InChI=1S/C12H13Cl2NO3/c1-18-12(17)9-5-4-8(7-10(9)14)15-11(16)3-2-6-13/h4-5,7H,2-3,6H2,1H3,(H,15,16)

InChI Key

UENODNOLVAUFTA-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C=C1)NC(=O)CCCCl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-amino-2-chlorobenzoic acid methyl ester hydrochloride (0.52 g) and DIEA (0.27 mL) in CH2Cl2 (20 mL) at 0° C. under N2 was added 4-chlorobutyryl chloride (0.3 mL) and the mixture was stirred for 4 h at that temperature. DMAP (0.23 mmol) was added and the mixture was stirred at room temperature overnight. 4-Chlorobutyryl chloride (0.3 mL) and DIEA (0.09 mL) were added and the mixture was stirred for 24 h. The mixture was diluted with CH2Cl2 (100 mL) and the solution was washed successively with 1N HCl, std. NaHCO3, brine, dried and evaporated. The residue was purified by column chromatography (silica gel; eluent: hexane/EtOAc 3:1) to yield 4-(4-chlorobutyryl)amino-2-chlorobenzoic acid methyl ester (0.64 g). ESMS: m/z 290 (MH+).
Quantity
0.52 g
Type
reactant
Reaction Step One
Name
Quantity
0.27 mL
Type
reactant
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.09 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.23 mmol
Type
catalyst
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Four

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